Cas no 863583-32-8 ((1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid)
(1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- REL-(1S,4R,6R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid
- (1S,4R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid
- (1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid
-
- MDL: MFCD31705367
- Inchi: 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-4-5-10(14)9(6-8)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10+/m1/s1
- InChI Key: BICQNBQLGTZYCQ-BBBLOLIVSA-N
- SMILES: [C@]12([H])CC[C@]([H])(C[C@H]1C(O)=O)CN2C(OC(C)(C)C)=O
(1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM481744-100mg |
(1S,4R,6R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM481744-250mg |
(1S,4R,6R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM481744-1g |
(1S,4R,6R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM481744-5g |
(1S,4R,6R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | 95%+ | 5g |
$*** | 2023-03-29 | |
| eNovation Chemicals LLC | D774101-0.1g |
(1S,4R,6R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | 95% | 0.1g |
$405 | 2023-05-08 | |
| eNovation Chemicals LLC | D774101-0.25g |
(1S,4R,6R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | 95% | 0.25g |
$690 | 2023-05-08 | |
| eNovation Chemicals LLC | D774101-1g |
(1S,4R,6R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | 95% | 1g |
$1320 | 2023-05-08 | |
| eNovation Chemicals LLC | D774101-5g |
(1S,4R,6R)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | 95% | 5g |
$3965 | 2023-05-08 | |
| Key Organics Ltd | AS-73590-100MG |
(1S,4R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | >95% | 100mg |
£424.88 | 2025-02-08 | |
| Key Organics Ltd | AS-73590-250MG |
(1S,4R,6R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
863583-32-8 | >95% | 0.25g |
£926.00 | 2023-06-14 |
(1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid
Introduction to (1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid (CAS No. 863583-32-8)
(1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid, identified by its CAS number 863583-32-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, a structural motif known for its potential in drug design due to its rigid bicyclic framework and unique stereochemical properties. The presence of multiple stereocenters, specifically at the 1S, 4R, and 6R positions, makes this molecule a valuable scaffold for developing enantioselective and chiral drugs.
The tert-butoxycarbonyl (Boc) protecting group at the 2-position of the molecule plays a crucial role in its synthetic utility. This group not only provides stability during further functionalization but also serves as a handle for introducing or removing protecting groups in multi-step synthetic routes. The Boc group is particularly favored in peptide synthesis and drug development due to its stability under a wide range of reaction conditions and its ease of removal under mild acidic conditions.
The bicyclic core of (1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid contributes to its interesting pharmacological properties. Azabicycloalkanes have been explored extensively as bioactive molecules due to their ability to mimic natural amino acid structures and interact with biological targets in a specific manner. The rigid three-membered nitrogen-containing ring enhances binding affinity and selectivity, making these compounds promising candidates for drug discovery.
Recent advancements in medicinal chemistry have highlighted the importance of stereochemistry in drug design. The precise configuration of stereocenters in (1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid is critical for achieving the desired biological activity. Studies have shown that even minor changes in stereochemistry can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug candidate. This underscores the need for high-quality chiral building blocks like this compound in the development of novel therapeutics.
The carboxylic acid functionality at the 6-position provides an additional site for further derivatization, allowing chemists to tailor the molecule's properties for specific applications. This versatility makes (1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid a valuable intermediate in synthetic chemistry and a potential precursor for various bioactive molecules.
In the context of current research trends, this compound aligns well with the growing interest in heterocyclic scaffolds for drug development. Heterocycles are ubiquitous in natural products and pharmaceuticals, and their structural diversity offers numerous opportunities for discovering new therapeutic agents. The azabicycloalkane core represents an innovative approach to designing molecules with enhanced binding affinity and selectivity.
The synthesis of complex chiral molecules like (1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid often requires sophisticated synthetic strategies that leverage modern catalytic methods and asymmetric transformations. The development of efficient synthetic routes is essential for producing these compounds on a scale suitable for pharmaceutical applications. Recent innovations in organometallic chemistry and biocatalysis have provided new tools for constructing complex molecular architectures with high enantioselectivity.
From a computational chemistry perspective, understanding the three-dimensional structure of (1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid is crucial for predicting its biological activity and optimizing its interactions with biological targets. Molecular modeling techniques have become indispensable tools in modern drug discovery, allowing researchers to simulate how a molecule might behave within a biological system before conducting expensive experimental studies.
The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for designing peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and bioavailability. Peptidomimetics have gained significant traction in recent years as they offer an alternative to peptide-based therapeutics while overcoming some of their limitations.
Another emerging area where this compound could find utility is in the development of biologics and biopharmaceuticals. The rigid bicyclic framework can serve as a scaffold for designing proteins or peptides with enhanced stability and reduced immunogenicity—a critical factor in biologic drug development.
In conclusion,(1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid (CAS No. 863583-32-8) represents a promising building block in pharmaceutical chemistry with diverse applications ranging from drug discovery to biologic design. Its unique structural features—comprising multiple stereocenters and functional groups—make it a valuable asset for synthetic chemists seeking to develop novel therapeutics.
863583-32-8 ((1S,4R,6R)-2-tert-butoxycarbonyl-2-azabicyclo[2.2.2]octane-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)